Cas no 13025-26-8 (Morpholine,4,4'-(2-butyne-1,4-diyl)bis-)

• Product Name: Morpholine,4,4'-(2-butyne-1,4-diyl)bis-
• CAS No: 13025-26-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 225111
• PubChem ID: 230541
• Update Time: 2025-04-19

Morpholine,4,4'-(2-butyne-1,4-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4,4'-(2-butyne-1,4-diyl)bis-
• 4-(4-morpholin-4-ylbut-2-ynyl)morpholine
• NSC25537
• 13025-26-8
• 4,4'-but-2-yne-1,4-diyldimorpholine
• NSC-25537
• 1,4-bismorpholino-2-butyne
• DTXSID30282352
• SCHEMBL6929250

• Inchi： 1S/C12H20N2O2/c1(3-13-5-9-15-10-6-13)2-4-14-7-11-16-12-8-14/h3-12H2
• InChI Key： PWKMQTOXAPNDKR-UHFFFAOYSA-N
• SMILES： O1CCN(CC#CCN2CCOCC2)CC1

Computed Properties

• Exact Mass: 224.1526
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines